Cas no 956439-57-9 (1-(1,3,5-Trimethyl-1H-pyrazol-4-yl)sulfonylpiperidine-4-carboxylic Acid)

• Product Name: 1-(1,3,5-Trimethyl-1H-pyrazol-4-yl)sulfonylpiperidine-4-carboxylic Acid
• CAS No: 956439-57-9
• MF: C₁₂H₁₉N₃O₄S
• MW: 301.361961603165
• MDL: MFCD06740558
• CID: 3056997
• PubChem ID: 7174604
• Update Time: 2025-06-08

1-(1,3,5-Trimethyl-1H-pyrazol-4-yl)sulfonylpiperidine-4-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 1-((1,3,5-trimethyl-1H-pyrazol-4-yl)sulfonyl)piperidine-4-carboxylic acid
• EN300-230303
• 956439-57-9
• CS-0240852
• 1-[(1,3,5-Trimethyl-1H-pyrazol-4-yl)sulfonyl]-4-piperidinecarboxylic acid
• DTXSID901146367
• 1-(1,3,5-TRIMETHYLPYRAZOL-4-YLSULFONYL)PIPERIDINE-4-CARBOXYLIC ACID
• BBL013104
• VS-03669
• MFCD06740558
• STK350235
• 1-[(1,3,5-trimethyl-1H-pyrazol-4-yl)sulfonyl]piperidine-4-carboxylic acid
• Z115593640
• 1-[(Trimethyl-1H-pyrazol-4-yl)sulfonyl]piperidine-4-carboxylicacid
• 1-(1,3,5-trimethylpyrazol-4-yl)sulfonylpiperidine-4-carboxylic Acid
• AKOS000314445
• GNB43957
• 1-[(Trimethyl-1H-pyrazol-4-yl)sulfonyl]piperidine-4-carboxylic acid
• 1-((1,3,5-Trimethyl-1H-pyrazol-4-yl)sulfonyl)-4-piperidinecarboxylic acid
• 1-(1,3,5-Trimethyl-1H-pyrazol-4-yl)sulfonylpiperidine-4-carboxylic Acid

• MDL： MFCD06740558
• Inchi： 1S/C12H19N3O4S/c1-8-11(9(2)14(3)13-8)20(18,19)15-6-4-10(5-7-15)12(16)17/h10H,4-7H2,1-3H3,(H,16,17)
• InChI Key： KVQQYFCIAYGISQ-UHFFFAOYSA-N
• SMILES： S(C1C(C)=NN(C)C=1C)(N1CCC(C(=O)O)CC1)(=O)=O

Computed Properties

• Exact Mass: 301.10962727Da
• Monoisotopic Mass: 301.10962727Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 468
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 101Ų

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Boiling Point: 515.0±60.0 °C at 760 mmHg
• Flash Point: 265.2±32.9 °C
• Vapor Pressure: 0.0±1.4 mmHg at 25°C

1-(1,3,5-Trimethyl-1H-pyrazol-4-yl)sulfonylpiperidine-4-carboxylic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on 1-(1,3,5-Trimethyl-1H-pyrazol-4-yl)sulfonylpiperidine-4-carboxylic Acid

Research Briefing on 1-(1,3,5-Trimethyl-1H-pyrazol-4-yl)sulfonylpiperidine-4-carboxylic Acid (CAS: 956439-57-9)

In recent years, the compound 1-(1,3,5-Trimethyl-1H-pyrazol-4-yl)sulfonylpiperidine-4-carboxylic Acid (CAS: 956439-57-9) has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

The compound, characterized by its sulfonylpiperidine and pyrazole moieties, has been identified as a promising scaffold for the development of novel enzyme inhibitors. Recent studies have highlighted its role as a potent inhibitor of specific proteases and kinases, which are critical targets in the treatment of various diseases, including cancer and inflammatory disorders. The structural flexibility of this compound allows for further derivatization, enhancing its binding affinity and selectivity towards target proteins.

One of the key advancements in the research of 956439-57-9 is its application in the design of small-molecule inhibitors for the ubiquitin-proteasome system (UPS). A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibited significant inhibitory activity against the 20S proteasome, a component of the UPS implicated in protein degradation and cellular homeostasis. These findings suggest potential therapeutic avenues for diseases characterized by dysregulated protein turnover, such as neurodegenerative disorders and certain cancers.

Additionally, computational modeling and structure-activity relationship (SAR) studies have provided insights into the molecular interactions between 1-(1,3,5-Trimethyl-1H-pyrazol-4-yl)sulfonylpiperidine-4-carboxylic Acid and its target enzymes. These studies have revealed that the sulfonyl group plays a critical role in forming hydrogen bonds with key residues in the active site, while the pyrazole ring contributes to hydrophobic interactions. Such detailed mechanistic understanding is invaluable for the rational design of next-generation inhibitors with improved efficacy and reduced off-target effects.

Despite these promising developments, challenges remain in the optimization of this compound for clinical use. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through further preclinical studies. Recent efforts have focused on the synthesis of prodrugs and the incorporation of pharmacokinetic enhancers to overcome these limitations. For instance, a 2024 study in Bioorganic & Medicinal Chemistry Letters reported the development of a prodrug variant of 956439-57-9 with improved oral absorption and tissue distribution.

In conclusion, 1-(1,3,5-Trimethyl-1H-pyrazol-4-yl)sulfonylpiperidine-4-carboxylic Acid represents a versatile and promising scaffold in medicinal chemistry. Its ability to target critical enzymes involved in disease pathways underscores its potential as a lead compound for drug discovery. Future research should focus on advancing its preclinical profile and exploring its therapeutic applications in vivo. The ongoing integration of computational and experimental approaches will likely accelerate the development of optimized derivatives with enhanced pharmacological properties.